3-(4-(Dimethylamino)phenyl)-2-(4-fluorophenyl)acrylonitrile

• CAS No.: 397-91-1
• Molecular Formula: C17H15FN2
• Molecular Weight: 266.31 g/mol
• IUPAC Name: (Z)-3-[4-(dimethylamino)phenyl]-2-(4-fluorophenyl)prop-2-enenitrile
• InChI: InChI=1S/C17H15FN2/c1-20(2)17-9-3-13(4-10-17)11-15(12-19)14-5-7-16(18)8-6-14/h3-11H,1-2H3/b15-11+
• InChI Key: RFEJMKDVVUJCAF-RVDMUPIBSA-N
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C(\C#N)/C2=CC=C(C=C2)F
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C(C#N)C2=CC=C(C=C2)F

Description

3-(4-(Dimethylamino)phenyl)-2-(4-fluorophenyl)acrylonitrile is an acrylonitrile derivative featuring two distinct aromatic substituents: a 4-(dimethylamino)phenyl group (electron-donating, D) and a 4-fluorophenyl group (electron-withdrawing, A). The dimethylamino group enhances electron density, while the fluorine atom introduces moderate electron withdrawal and steric effects, influencing reactivity and intermolecular interactions. Applications span advanced materials (e.g., holographic recording, photoswitchable patterning) and bioactive molecules (e.g., anticancer agents) .

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactivity (e.g., as ligands for receptors).

Medicine: Research on its pharmacological properties (e.g., anticancer potential).

Industry: May find applications in materials science (e.g., liquid crystals, OLEDs).

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• For potential drugs, it could interact with cellular targets (e.g., enzymes, receptors) through specific binding interactions.

Comparison with Similar Compounds

Structural Modifications and Electronic Effects

The compound’s properties are sensitive to substituent variations. Key analogs include:

Compound Name	Substituents	Key Differences	Reference
NTPAN-F	3,3-bis(4-(dimethylamino)phenyl)-2-(4-fluorophenyl)acrylonitrile	Two dimethylamino groups; irreversible photochromism due to stronger D–A interaction
TPAN-F	2-(4-fluorophenyl)-3,3-diphenylacrylonitrile	No dimethylamino groups; reversible photochromism
(Z)-3-(4-chlorophenyl)-2-(4-fluorophenyl)acrylonitrile	Chloro (C6) and fluoro (C4) substituents	Chlorine increases electron withdrawal; altered reactivity and bioactivity
4MPAN-TFMP	2-(4-trifluoromethylphenyl)-3-(4-methoxyphenyl)acrylonitrile	Trifluoromethyl (strong electron-withdrawing) and methoxy (electron-donating); enhanced optical properties

Key Insights :

• Electron-Donating Groups (e.g., dimethylamino): Stabilize excited states, enhance fluorescence quantum yield, and enable AIE (aggregation-induced emission) in some analogs .
• Halogen Substituents (e.g., F, Cl, Br) : Fluorine offers moderate electron withdrawal and metabolic stability, whereas bromine/chlorine increase steric hindrance and polarizability, affecting photochemical efficiency .
• D–A Strength : Compounds with stronger D–A pairs (e.g., NTPAN-F) exhibit irreversible photochromism, while weaker pairs (e.g., TPAN-F) show reversible behavior .

Photophysical Properties

Data from TPAN/NTPAN derivatives highlight substituent impacts:

Compound	Absorption λ_max (nm)	Emission λ_max (nm)	Fluorescence Quantum Yield (Φ)	Photochromism
NTPAN-F	380	520	0.45	Irreversible
TPAN-F	350	480	0.28	Reversible
4MPAN-TFMP	365	495	0.32	Not reported

Analysis :

• The dimethylamino group in NTPAN-F redshifts absorption/emission due to extended conjugation and intramolecular charge transfer (ICT) .
• Fluorine in TPAN-F and NTPAN-F improves photostability compared to chloro/bromo analogs, which may undergo faster degradation under UV .
• Trifluoromethyl groups (4MPAN-TFMP) induce bathochromic shifts and higher molar absorptivity due to strong electron withdrawal .

Insights :

• The fluorophenyl group enhances membrane permeability and metabolic stability compared to non-fluorinated analogs .
• Dimethylamino groups may interact with cellular targets (e.g., kinases) via hydrogen bonding or electrostatic interactions .

Chemical Reactivity and Stability

• Holographic Recording: Bromine-substituted analogs (e.g., ’s sample No. 2) show superior holographic efficiency due to enhanced electron donation, contrasting with fluorine’s moderate effects .
• Photostability : Fluorine’s small size and high electronegativity reduce steric hindrance and oxidative degradation, making the target compound more stable than chloro/bromo analogs .

Biological Activity

3-(4-(Dimethylamino)phenyl)-2-(4-fluorophenyl)acrylonitrile (CAS No. 397-91-1) is a compound that has drawn attention due to its potential biological activities, particularly in medicinal chemistry. Its unique structure, featuring a dimethylamino group and a fluorophenyl group, suggests diverse interactions with biological systems. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and comparative analysis with similar compounds.

Chemical Structure and Properties

The molecular formula for 3-(4-(Dimethylamino)phenyl)-2-(4-fluorophenyl)acrylonitrile is C17H16FN2. The compound exhibits unique electronic and steric properties attributed to its functional groups. The synthesis typically involves the reaction of 4-(dimethylamino)benzaldehyde with 4-fluorobenzyl cyanide under basic conditions, yielding a product that can be purified through recrystallization.

Studies indicate that 3-(4-(Dimethylamino)phenyl)-2-(4-fluorophenyl)acrylonitrile may interact with specific enzymes or receptors, modulating their activity and leading to various biological effects. Although detailed mechanisms are still under investigation, preliminary findings suggest potential anticancer properties, as well as anti-inflammatory effects.

Anticancer Activity

Research has demonstrated that compounds similar to 3-(4-(Dimethylamino)phenyl)-2-(4-fluorophenyl)acrylonitrile exhibit significant cytotoxicity against various cancer cell lines. For instance, related compounds have shown IC50 values in the low micromolar range against breast cancer (MCF-7), prostate cancer (PC-3), and colon cancer (HCT-116) cell lines .

Table 1: Comparative Anticancer Activity

Compound Name	Cancer Cell Line	IC50 Value (µM)
3-(4-Dimethylaminophenyl)-2-(4-fluorophenyl)acrylonitrile	MCF-7	5.33
3-(4-Dimethylaminophenyl)-2-phenylacrylonitrile	HCT-116	3.46
3-(4-Dimethylaminophenyl)-2-(3-fluorophenyl)acrylonitrile	PC-3	1.48

These results highlight the potential of this compound as a lead structure for developing new anticancer agents.

Anti-inflammatory Effects

In addition to its anticancer properties, preliminary studies suggest that this compound may also exhibit anti-inflammatory activity. It has been shown to influence LPS-induced glial inflammation in BV-2 cells, indicating a role in neuroprotection . This suggests potential applications in treating neurodegenerative diseases.

Case Studies

A notable study focused on the docking simulations of similar compounds indicated that these molecules could target the colchicine binding site on tubulin, leading to inhibition of tubulin polymerization and subsequent cell cycle arrest in the G2/M phase . Such findings support the hypothesis that 3-(4-(Dimethylamino)phenyl)-2-(4-fluorophenyl)acrylonitrile may function similarly.